Cas no 90610-19-8 (1-Ethyl-2-methoxy-4-nitrobenzene)

• Product Name: 1-Ethyl-2-methoxy-4-nitrobenzene
• CAS No: 90610-19-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 2122137
• Update Time: 2023-08-04

1-Ethyl-2-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-nitroanisole
• ZXPPNSLDISRCTN-UHFFFAOYSA-N
• 1-ethyl-2-methoxy-4-nitrobenzene
• Benzene, 1-ethyl-2-methoxy-4-nitro-
• 1-Ethyl-2-methoxy-4-nitrobenzene

• Inchi： 1S/C9H11NO3/c1-3-7-4-5-8(10(11)12)6-9(7)13-2/h4-6H,3H2,1-2H3
• InChI Key： ZXPPNSLDISRCTN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• XLogP3: 2.7
• Topological Polar Surface Area: 55